N-[1-(5-methylfuran-2-yl)ethyl]furan-3-carboxamide

• IUPAC Name: N-[1-(5-methylfuran-2-yl)ethyl]furan-3-carboxamide
• InChI: InChI=1S/C12H13NO3/c1-8-3-4-11(16-8)9(2)13-12(14)10-5-6-15-7-10/h3-7,9H,1-2H3,(H,13,14)
• InChI Key: VXYOIACXSYCTNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C)NC(=O)C2=COC=C2
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol

Description

N-[1-(5-methylfuran-2-yl)ethyl]furan-3-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as 5-Me-MDAF or 5-Methyl-N-(2-furylmethyl)furan-3-carboxamide. It is a member of the furan family of compounds and is classified as an amide.

Mechanism of Action

The mechanism of action of N-[1-(5-methylfuran-2-yl)ethyl]furan-3-carboxamide involves the inhibition of oxidative stress and inflammation. It has been found to scavenge free radicals and inhibit the production of pro-inflammatory cytokines. Additionally, it has been shown to modulate various signaling pathways involved in the regulation of cell survival and death.
Biochemical and Physiological Effects:
N-[1-(5-methylfuran-2-yl)ethyl]furan-3-carboxamide has been found to exhibit significant biochemical and physiological effects. It has been shown to improve cognitive function, reduce oxidative stress, and inhibit inflammation. Additionally, it has been found to have a protective effect on neuronal cells and enhance their survival.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(5-methylfuran-2-yl)ethyl]furan-3-carboxamide in lab experiments include its high purity, stability, and low toxicity. However, its limitations include its relatively high cost and limited availability.

Future Directions

There are several future directions for the research on N-[1-(5-methylfuran-2-yl)ethyl]furan-3-carboxamide. These include the investigation of its potential applications in the treatment of various neurological disorders, the elucidation of its mechanism of action, and the development of more efficient and cost-effective synthesis methods. Additionally, the exploration of its potential applications in other fields such as agriculture and food science could also be an interesting avenue for future research.
In conclusion, N-[1-(5-methylfuran-2-yl)ethyl]furan-3-carboxamide is a promising compound with significant potential for various applications in scientific research. Its antioxidant, anti-inflammatory, and neuroprotective properties make it a potential candidate for the treatment of various neurological disorders. Further research is needed to fully understand its mechanism of action and explore its potential applications in other fields.

Synthesis Methods

The synthesis of N-[1-(5-methylfuran-2-yl)ethyl]furan-3-carboxamide involves the reaction of 5-methylfuran-2-carboxylic acid with 2-aminoethanol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction takes place under mild conditions and yields the desired product in good yield and purity.

Scientific Research Applications

N-[1-(5-methylfuran-2-yl)ethyl]furan-3-carboxamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant antioxidant, anti-inflammatory, and neuroprotective properties. These properties make it a potential candidate for the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and Huntington's disease.